4-bromo-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H16BrN3O3S/c16-12-3-5-13(6-4-12)23(21,22)18-7-8-19-10-17-14(9-15(19)20)11-1-2-11/h3-6,9-11,18H,1-2,7-8H2
• InChI Key: OIWWBTGHUVEDCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)N(C=N2)CCNS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C15H16BrN3O3S
• Molecular Weight: 398.3 g/mol

Description

4-bromo-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide is a chemical compound that has been widely used in scientific research. This compound is a sulfonamide derivative and is known for its pharmacological properties.

Scientific Research Applications

Synthesis and Biological Activity

• Antibacterial and Antifungal Activities : A study synthesized a series of compounds similar in structure to 4-bromo-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide. These compounds, including derivatives of 5‑bromo‑2-chloropyrimidin-4-amine, showed significant in vitro antibacterial and antifungal activities against pathogenic strains (Ranganatha et al., 2018).

Antagonistic and Anticancer Properties

• HIV-1 Infection Prevention : Methylbenzenesulfonamide derivatives, structurally related to the compound , have been explored for their role in preventing human HIV-1 infection. These small molecular antagonists show promise as candidate compounds for drug development (Cheng De-ju, 2015).
• Photodynamic Therapy in Cancer : New benzenesulfonamide derivative groups containing Schiff base substituted zinc phthalocyanine have been synthesized for potential use in photodynamic therapy, an alternative treatment for cancer. These compounds exhibit high singlet oxygen quantum yield, making them suitable for Type II photosensitizers in cancer treatment (Pişkin et al., 2020).

Spectroscopic and Photophysical Studies

• Spectral and Computational Analysis : Compounds related to 4-bromo-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide have been characterized using various spectroscopic methods, providing insights into their structure and properties. Such analyses are crucial in understanding the behavior and potential applications of these compounds in various fields, including medicinal chemistry (Sowrirajan et al., 2022).